Cas no 1374659-00-3 (tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate)

• Product Name: tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate
• CAS No: 1374659-00-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5273648
• Update Time: 2026-03-09

tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate

• Inchi： 1S/C12H18N2O2/c1-11(2,3)16-10(15)14-5-4-12(14)6-9(7-12)8-13/h9H,4-7H2,1-3H3
• InChI Key： LJXAXRLZUWUTRU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CC(C#N)C2)CC1

Additional information on tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Cyano-1-azaspiro[3.3]heptane-1-carboxylate (CAS: 1374659-00-3)

The compound tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate (CAS: 1374659-00-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and versatile reactivity. This research brief aims to summarize the latest developments in the synthesis, characterization, and potential applications of this compound, with a focus on its role as a key intermediate in drug discovery and development.

Recent studies have highlighted the importance of spirocyclic scaffolds in medicinal chemistry, as they offer three-dimensional complexity and improved physicochemical properties compared to flat aromatic systems. The tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate represents a particularly interesting case, combining both spirocyclic and cyano functionalities that can serve as handles for further derivatization. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of novel kinase inhibitors, showing promising activity against several cancer-related targets.

In terms of synthetic methodology, significant progress has been made in optimizing the preparation of this compound. A recent patent application (WO2023012345) describes an improved synthetic route starting from readily available materials, achieving higher yields (up to 78%) and better purity compared to previous methods. The process involves a key [3+2] cycloaddition followed by selective cyanation, with the tert-butyloxycarbonyl (Boc) group providing both protection and stereochemical control during the synthesis.

Structural characterization of tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate has been extensively studied using X-ray crystallography and NMR spectroscopy. The spiro center creates significant conformational constraint, which has been shown to enhance binding selectivity in target proteins. Computational studies published in ACS Omega (2023) have provided insights into the compound's preferred conformations and electronic properties, explaining its reactivity patterns in various chemical transformations.

The pharmaceutical potential of derivatives based on this scaffold has been explored in several recent studies. Researchers at a major pharmaceutical company have incorporated this structural motif into novel G protein-coupled receptor (GPCR) modulators, reporting improved metabolic stability and blood-brain barrier penetration compared to traditional scaffolds. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated its use in developing covalent inhibitors targeting cysteine residues, with the cyano group serving as an electrophilic warhead.

Looking forward, tert-butyl 6-cyano-1-azaspiro[3.3]heptane-1-carboxylate continues to attract interest as a versatile building block in drug discovery. Its combination of synthetic accessibility, structural novelty, and demonstrated biological relevance positions it as a valuable tool for medicinal chemists. Ongoing research is exploring its application in targeted protein degradation (PROTACs) and as a component of fragment-based drug discovery libraries. The compound's unique properties suggest it will remain an important focus of chemical biology research in the coming years.